Cas no 1341034-65-8 (2-Cyano-5-fluoro-nicotinic acid tert-butyl ester)

• Product Name: 2-Cyano-5-fluoro-nicotinic acid tert-butyl ester
• CAS No: 1341034-65-8
• MF: C₁₁H₁₂FN₃O₂
• MW: 237.230285644531
• CID: 4585508
• PubChem ID: 124220025
• Update Time: 2025-06-09

2-Cyano-5-fluoro-nicotinic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-fluoro-nicotinic acid tert-butyl ester
• TERT-BUTYL N-(2-CYANO-5-FLUOROPYRIDIN-3-YL)CARBAMATE
• D72588
• W10655
• BS-41837
• 2169295-82-1
• 1341034-65-8
• 3-(Boc-amino)-2-cyano-5-fluoropyridine
• CS-0035591

• MDL： MFCD28390299
• Inchi： 1S/C11H12FN3O2/c1-11(2,3)17-10(16)15-8-4-7(12)6-14-9(8)5-13/h4,6H,1-3H3,(H,15,16)
• InChI Key： SPZJEYMVDQOJPV-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C#N)C(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 237.09135480g/mol
• Monoisotopic Mass: 237.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Cyano-5-fluoro-nicotinic acid tert-butyl ester

Comprehensive Overview of 2-Cyano-5-fluoro-nicotinic acid tert-butyl ester (CAS No. 1341034-65-8)

2-Cyano-5-fluoro-nicotinic acid tert-butyl ester (CAS No. 1341034-65-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique cyano and fluoro functional groups, serves as a critical intermediate in the development of novel drug candidates. Its molecular structure, which includes a tert-butyl ester moiety, enhances its stability and reactivity, making it a valuable building block in medicinal chemistry.

In recent years, the demand for fluoro-substituted nicotinic acid derivatives has surged due to their applications in the synthesis of bioactive molecules. Researchers are particularly interested in compounds like 2-Cyano-5-fluoro-nicotinic acid tert-butyl ester because of their potential to improve drug efficacy and selectivity. The incorporation of a fluoro atom often enhances metabolic stability and bioavailability, which are key considerations in modern drug design. This aligns with the growing trend of fluorinated pharmaceuticals, a topic frequently searched in academic and industrial databases.

The synthesis of 2-Cyano-5-fluoro-nicotinic acid tert-butyl ester involves multi-step organic reactions, including cyanation and esterification processes. These methods are optimized to achieve high yields and purity, which are essential for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s CAS number 1341034-65-8 is often referenced in patent literature and scientific publications, highlighting its relevance in cutting-edge research.

One of the most discussed applications of 2-Cyano-5-fluoro-nicotinic acid tert-butyl ester is its role in the development of kinase inhibitors. Kinases are enzymes implicated in various diseases, including cancer and inflammatory disorders. The cyano and fluoro groups in this compound contribute to its ability to interact with kinase active sites, making it a promising scaffold for drug discovery. This connection to targeted cancer therapies is a hot topic in both scientific and public forums, as patients and researchers seek more effective treatments with fewer side effects.

Another area of interest is the compound’s utility in peptide mimetics and small molecule probes. Its structural features allow it to mimic natural substrates, enabling researchers to study biological pathways with greater precision. This has led to its inclusion in chemical libraries used for drug repurposing projects, a strategy that has gained traction due to its cost-effectiveness and accelerated timelines. Searches for drug repurposing candidates and small molecule libraries often highlight compounds like 2-Cyano-5-fluoro-nicotinic acid tert-butyl ester.

From a technical standpoint, the handling and storage of 2-Cyano-5-fluoro-nicotinic acid tert-butyl ester require adherence to standard laboratory protocols. While it is not classified as a hazardous material, proper precautions are necessary to maintain its integrity and ensure safe usage. The compound’s tert-butyl ester group provides additional stability, reducing the risk of degradation under typical storage conditions. This aspect is frequently addressed in chemical safety data sheets and laboratory best practices guides.

In conclusion, 2-Cyano-5-fluoro-nicotinic acid tert-butyl ester (CAS No. 1341034-65-8) is a versatile and valuable compound in the realm of pharmaceutical and chemical research. Its unique structural attributes and broad applicability make it a subject of ongoing investigation and innovation. As the scientific community continues to explore fluorinated compounds and drug discovery intermediates, this compound is poised to remain a key player in advancing therapeutic solutions.